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An In-depth Technical Guide to Methyl 3-
nitroisonicotinate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-nitroisonicotinate is a pivotal chemical intermediate, distinguished by its pyridine

core functionalized with a nitro and a methyl ester group. This guide furnishes a comprehensive

overview of its chemical identity, molecular structure, and critical role in synthetic chemistry,

particularly in the development of advanced pharmaceutical agents and diagnostic tools.

Detailed methodologies for its synthesis and key chemical transformations are presented,

alongside a summary of its physicochemical and spectroscopic data. The document aims to

serve as a technical resource for professionals engaged in medicinal chemistry and drug

discovery, providing the foundational knowledge required for the effective utilization of this

versatile building block.

Chemical Identity and Molecular Structure
Methyl 3-nitroisonicotinate is systematically named methyl 3-nitropyridine-4-carboxylate. Its

chemical structure consists of a pyridine ring substituted at the 3-position with a nitro group (-

NO₂) and at the 4-position with a methyl ester group (-COOCH₃). The strong electron-
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withdrawing nature of the nitro group significantly influences the electronic properties and

reactivity of the pyridine ring.[1]

CAS Number: 103698-10-8[1]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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